5-ethyl-1-(4-methylphenyl)-4-{1-[(4-methylphenyl)sulfonyl]ethyl}-1,3-dihydro-2H-imidazol-2-one

• IUPAC Name: 4-ethyl-3-(4-methylphenyl)-5-[1-(4-methylphenyl)sulfonylethyl]-1H-imidazol-2-one
• InChI: InChI=1S/C21H24N2O3S/c1-5-19-20(16(4)27(25,26)18-12-8-15(3)9-13-18)22-21(24)23(19)17-10-6-14(2)7-11-17/h6-13,16H,5H2,1-4H3,(H,22,24)
• InChI Key: BTIWLZJPEFNDTJ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(NC(=O)N1C2=CC=C(C=C2)C)C(C)S(=O)(=O)C3=CC=C(C=C3)C
• Molecular Formula: C21H24N2O3S
• Molecular Weight: 384.5 g/mol
• CAS No.: 439096-12-5

Description

5-ethyl-1-(4-methylphenyl)-4-{1-[(4-methylphenyl)sulfonyl]ethyl}-1,3-dihydro-2H-imidazol-2-one is a useful research compound. Its molecular formula is C21H24N2O3S and its molecular weight is 384.49. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Reactivity

The compound 5-ethyl-1-(4-methylphenyl)-4-{1-[(4-methylphenyl)sulfonyl]ethyl}-1,3-dihydro-2H-imidazol-2-one and its derivatives have been synthesized and characterized in various studies. For instance, Bermejo et al. (2000) described the synthesis and characterization of compounds involving similar structures and their electrochemical interaction with nickel, leading to the formation of nickel complexes (Bermejo, Sousa, Fondo, & Helliwell, 2000).

Material Applications

In material science, Yang et al. (2014) explored the use of related compounds in creating anion exchange membranes for alkaline fuel cells, highlighting their potential in energy applications (Yang, Wang, Zheng, Li, & Zhang, 2014).

Crystal Structure and Characterization

The crystal structure and hydrogen-bonded supramolecular structures of similar compounds have been studied, providing insights into their potential applications in designing new materials with specific properties (Costa, Boechat, Wardell, Ferreira, Low, & Glidewell, 2007).

Biochemical and Pharmacological Research

Anticancer Properties

Some derivatives of similar compounds have been synthesized and evaluated for their anticancer properties. For example, Rehman et al. (2018) synthesized propanamide derivatives bearing 4-piperidinyl-1,3,4-oxadiazole, exhibiting promising anticancer activities (Rehman, Ahtzaz, Abbasi, Siddiqui, Saleem, Manzoor, Iqbal, Virk, Chohan, & Shah, 2018).

Antimicrobial and Anti-inflammatory Properties

Küçükgüzel et al. (2013) synthesized a series of novel derivatives and evaluated their antimicrobial, anti-inflammatory, antioxidant, anticancer, and anti-HCV activities, highlighting the compound's multifaceted potential in drug development (Küçükgüzel, Coskun, Aydin, Aktay, Gürsoy, Çevik, Özakpinar, Özsavcı, Şener, Kaushik-Basu, Basu, & Talele, 2013).

Corrosion Inhibition

The compound and its derivatives have also found applications in material protection. Ammal et al. (2018) explored the use of 1,3,4-oxadiazole derivatives as corrosion inhibitors for mild steel in sulfuric acid, indicating their effectiveness in industrial applications (Ammal, Prajila, & Joseph, 2018).